1,2-Di-O-acetyl-5-Benzoyl-3-O-Methyl-D-ribofuranose
1,2-Di-O-acetyl-5-Benzoyl-3-O-Methyl-D-ribofuranose
Brand Name:
Vulcanchem
CAS No.:
10300-21-7
VCID:
VC0190176
InChI:
InChI=1S/C17H20O8/c1-9(18)23-16-15(22-3)14(25-17(16)24-10(2)19)13(21)12(20)11-7-5-4-6-8-11/h4-8,13-17,21H,1-3H3/t13?,14-,15-,16-,17?/m1/s1
SMILES:
CC(=O)OC1C(C(OC1OC(=O)C)C(C(=O)C2=CC=CC=C2)O)OC
Molecular Formula:
C17H20O8
Molecular Weight:
352.339
1,2-Di-O-acetyl-5-Benzoyl-3-O-Methyl-D-ribofuranose
CAS No.: 10300-21-7
Main Products
VCID: VC0190176
Molecular Formula: C17H20O8
Molecular Weight: 352.339
| CAS No. | 10300-21-7 |
|---|---|
| Product Name | 1,2-Di-O-acetyl-5-Benzoyl-3-O-Methyl-D-ribofuranose |
| Molecular Formula | C17H20O8 |
| Molecular Weight | 352.339 |
| IUPAC Name | [(3R,4R,5R)-2-acetyloxy-5-(1-hydroxy-2-oxo-2-phenylethyl)-4-methoxyoxolan-3-yl] acetate |
| Standard InChI | InChI=1S/C17H20O8/c1-9(18)23-16-15(22-3)14(25-17(16)24-10(2)19)13(21)12(20)11-7-5-4-6-8-11/h4-8,13-17,21H,1-3H3/t13?,14-,15-,16-,17?/m1/s1 |
| Standard InChIKey | UTVQSHZMJQVVST-CUQMJCILSA-N |
| SMILES | CC(=O)OC1C(C(OC1OC(=O)C)C(C(=O)C2=CC=CC=C2)O)OC |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume